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Compound of Interest

Compound Name: 4-Chloropentanoyl chloride

Cat. No.: B105391 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and safety information for 4-chlorovaleroyl chloride (also known as 5-

chlorovaleryl chloride). The information is intended for use by professionals in the fields of

chemical research, drug development, and materials science.

Chemical Identity and Physical Properties
4-Chlorovaleroyl chloride is a reactive acyl chloride used as a key intermediate in the synthesis

of various pharmaceuticals and agrochemicals. Its bifunctional nature, possessing both an acyl

chloride and an alkyl chloride, allows for a range of chemical transformations.

Table 1: Chemical Identifiers and Nomenclature
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Identifier Value

Systematic Name 5-chloropentanoyl chloride

Common Names
4-chlorovaleroyl chloride, 5-chlorovaleryl

chloride, delta-chlorovaleroyl chloride

CAS Number 1575-61-7[1]

Molecular Formula C₅H₈Cl₂O[1]

Molecular Weight 155.02 g/mol [1]

InChI
InChI=1S/C5H8Cl2O/c6-4-2-1-3-5(7)8/h1-

4H2[1]

SMILES C(CCCl)CC(=O)Cl[1]

Table 2: Physical and Chemical Properties

Property Value

Appearance Clear, colorless to slightly yellow liquid

Odor Pungent

Boiling Point 38-39 °C at 0.15 mm Hg[2]

Density 1.206 g/mL at 20 °C[2]

Refractive Index (n²⁰/D) 1.464[2]

Flash Point 195 °F (90.5 °C)[2]

Solubility
Reacts with water. Soluble in acetonitrile

(slightly) and chloroform (sparingly).[2]

Stability Moisture sensitive. Corrosive.[2]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 4-chlorovaleroyl

chloride. Below is a summary of expected spectroscopic data.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/5-Chlorovaleryl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chlorovaleryl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chlorovaleryl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chlorovaleryl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chlorovaleryl-chloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9348033.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9348033.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9348033.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9348033.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9348033.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9348033.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 3: Spectroscopic Data

Technique Expected Peaks/Signals

¹H NMR

The proton NMR spectrum is expected to show

three multiplets corresponding to the methylene

groups. The protons closest to the electron-

withdrawing groups (acyl chloride and alkyl

chloride) will be the most deshielded.

¹³C NMR

The carbon NMR spectrum will display four

distinct signals for the four unique methylene

carbons and one signal for the carbonyl carbon.

The carbonyl carbon will be the most downfield

signal.

Infrared (IR) Spectroscopy

A strong absorption band characteristic of the

C=O stretch in an acyl chloride is expected

around 1800 cm⁻¹. C-Cl stretching vibrations

will also be present.

Mass Spectrometry (MS)

The mass spectrum will show the molecular ion

peak and characteristic fragmentation patterns,

including the loss of chlorine and the carbonyl

group.

Synthesis and Reactivity
4-Chlorovaleroyl chloride is a synthetic compound with several established routes of

preparation. Its reactivity is dominated by the electrophilic nature of the acyl chloride functional

group.

Synthesis Protocols
Several methods for the synthesis of 4-chlorovaleroyl chloride have been reported, primarily in

patent literature. These methods often start from readily available precursors.

Method 1: From 1,4-Dichlorobutane
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This is a multi-step synthesis that proceeds via a nitrile intermediate.

Step 1: Cyanation. 1,4-Dichlorobutane is reacted with sodium cyanide, often in the presence

of a phase transfer catalyst such as tetrabutylammonium bromide, to form 5-

chlorovaleronitrile.[3]

Step 2: Hydrolysis. The resulting 5-chlorovaleronitrile is hydrolyzed using a strong acid, such

as concentrated hydrochloric acid, to yield 5-chlorovaleric acid.[3]

Step 3: Chlorination. The final step involves the conversion of 5-chlorovaleric acid to 4-

chlorovaleroyl chloride using a chlorinating agent like thionyl chloride.[3]

Caption: Synthesis of 4-Chlorovaleroyl Chloride from 1,4-Dichlorobutane.

Method 2: From δ-Valerolactone

This method involves the ring-opening and chlorination of δ-valerolactone.

Experimental Protocol: δ-Valerolactone is heated with dimethylpropylene urea. Hydrogen

chloride and triphosgene are added simultaneously to the reaction mixture. The reaction is

typically carried out at elevated temperatures (e.g., 138°C) for a short duration to yield 4-

chlorovaleroyl chloride.[3]

Caption: Synthesis of 4-Chlorovaleroyl Chloride from δ-Valerolactone.

Method 3: From 1-Bromo-3-chloropropane and Diethyl Malonate

A multi-step synthesis described in patent literature.

Step 1: Alkylation. Diethyl malonate is alkylated with 1-bromo-3-chloropropane.

Step 2: Hydrolysis and Decarboxylation. The resulting diester is hydrolyzed and

decarboxylated to give 5-chlorovaleric acid.

Step 3: Chlorination. The carboxylic acid is then converted to the acyl chloride using thionyl

chloride.[4]

Caption: Synthesis of 4-Chlorovaleroyl Chloride from 1-Bromo-3-chloropropane.
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Chemical Reactivity
4-Chlorovaleroyl chloride is a reactive compound that undergoes typical reactions of acyl

chlorides. It is highly susceptible to nucleophilic attack at the carbonyl carbon.

Hydrolysis: Reacts readily with water and moisture to form 5-chlorovaleric acid and hydrogen

chloride.

Alcoholysis: Reacts with alcohols to form the corresponding esters.

Aminolysis: Reacts with amines to form amides.

Applications in Research and Industry
4-Chlorovaleroyl chloride is a valuable building block in organic synthesis, particularly in the

pharmaceutical and agrochemical industries.

Pharmaceutical Synthesis: It is a key intermediate in the synthesis of several active

pharmaceutical ingredients (APIs). For example, it is used in the production of the

antiplatelet agent Cilostazol and the anticoagulant Apixaban.[2][5]

Agrochemical Synthesis: It serves as a precursor for the synthesis of pyrazole-based

herbicides.[2]

Safety and Handling
4-Chlorovaleroyl chloride is a hazardous chemical and must be handled with appropriate safety

precautions.

Table 4: Hazard Information
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Hazard Description

GHS Pictograms Corrosive, Harmful

Hazard Statements
Causes severe skin burns and eye damage.

Harmful if swallowed.

Precautionary Statements

Wear protective gloves/protective clothing/eye

protection/face protection. Do not breathe

dust/fume/gas/mist/vapors/spray. Wash skin

thoroughly after handling.

5.1. Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and protective clothing to

prevent skin contact.

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for

organic vapors and acid gases if working in a poorly ventilated area or with heated material.

5.2. Storage and Handling

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials. Keep

container tightly closed. It is moisture-sensitive and should be stored under an inert

atmosphere. Store below +30°C.[2]

Incompatible Materials: Water, alcohols, strong bases, and oxidizing agents.

5.3. First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention immediately.

Skin Contact: Get medical attention immediately. Immediately flush skin with plenty of water

for at least 15 minutes while removing contaminated clothing and shoes.
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Ingestion: Do not induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk or

water. Never give anything by mouth to an unconscious person. Get medical attention

immediately.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical attention immediately.

Conclusion
4-Chlorovaleroyl chloride is a versatile and important chemical intermediate with significant

applications in the synthesis of pharmaceuticals and agrochemicals. Its handling requires strict

adherence to safety protocols due to its corrosive and reactive nature. The synthetic routes

outlined in this guide provide a basis for its preparation, enabling further research and

development in various fields of chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b105391?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

